Cas no 18449-41-7 (Madecassic acid)

Madecassic acid is a triterpenoid compound derived from Centella asiatica, known for its significant biological and pharmacological properties. It exhibits anti-inflammatory, antioxidant, and wound-healing activities, making it valuable in dermatological and therapeutic applications. Structurally, it is a derivative of asiatic acid, with a hydroxyl group at the C-6 position, enhancing its stability and bioactivity. Madecassic acid is widely studied for its potential in modulating collagen synthesis and reducing oxidative stress. Its high purity and well-characterized structure ensure reproducibility in research and formulation. This compound is commonly utilized in cosmetic, pharmaceutical, and nutraceutical industries due to its efficacy and safety profile.

Madecassic acid structure

Product Name:Madecassic acid

CAS No:18449-41-7

MF:C₃₀H₄₈O₆

MW:504.6985

MDL:MFCD29048539

CID:51043

PubChem ID:51531966

Update Time:2025-12-17

Madecassic acid Chemical and Physical Properties

Names and Identifiers

- madasiatic acid
- 6BETA-HYDROXYASIATIC ACID
- (2alpha,3beta,4alpha,6beta)-2,3,6,23-tetrahydroxy-urs-12-en-28-oic acid
- MADECASSIC ACID
- Urs-12-en-28-oic acid, 2,3,6,23-tetrahydroxy-, (2.alpha.,3.beta.,4.alpha.,6.beta.)-
- (1S,2R,4aS,6aS,6aS,6bR,8R,8aR,9R,10R,11R,12aR,14bR)-8,10,11-trihydroxy -9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,1 1,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid
- Hydroxy asiaticoside
- MADECASSIC ACID(P)
- 2α,3β,6β,23-Tetrahydroxyurs-12-en-28-oic acid
- Brahmic acid
- MADECASSIC ACID(P) PrintBack
- Urs-12-en-28-oic acid,2,3,6,23-tetrahydroxy-, (2a,3b,4a,6b)-
- 6-Hydroxyasiatic acid
- Brahmanic acid
- Brahmsaeure
- madecaic acid
- Madecassic?acid
- MADESIC ACID
- madesica acid
- 6β-Hydroxyasiatic acid
- [ "6β-Hydroxyasiatic acid" ]
- Madecasoside
- Madecassic acid, froM Centella asiatica
- Madecassic acid, 98%, from Centella asiatica (L.) Urb.
- (4As,6aR,6aS,6bR,8aR,9R,12aR,14bS)-8,10,11-trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2
- trihydroxy-9-(hydroxymethyl)-
- (1S,2R,4aS,6aS,6bR,8R,9R,10R,11R,12aR)-8,10,11-trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
- 18449-41-7
- MFCD29048539
- ,7,8,8a,9,10,11,12,12a,12b,13,14b-
- 1,2,6a,6b,9,12a-hexamethyl-1,2,3,4,4a,5,6,6a,6b
- (1S,2R,4aS,6aS,6bR,8R,9R,10R,11R,12aR)-8,10,11-
- Q-100219
- icosahydropicene-4a-carboxylic acid
- SCHEMBL24756829
- Madecassicside,(S)
- UPCMLD-DP049:001
- NCGC00161617-01
- CHEMBL19097
- UPCMLD-DP049
- (2alpha,3beta,6beta)-2,3,6,23-tetrahydroxyurs-12-en-28-oic acid
- CHEBI:73058
- Urs-12-en-28-oic acid, 2,3,6,23-tetrahydroxy-, (2alpha,3beta,4alpha,6beta)-
- Callicos CellAwake Mask madecassol
- DTXSID70939838
- Urs-12-en-28-oic acid, 2,3,6,23-tetrahydroxy-, (2a,3b,4a,6b)-
- s9502
- MADECASSIC ACID [WHO-DD]
- SR-05000002181-3
- 6.BETA.-HYDROXYASIATIC ACID
- AKOS015896782
- 2alpha,3beta,6beta,23-TETRAHYDROXY-URS-12-EN-28-OIC ACID
- ORISTRACT MDA
- (1S,2R,4aS,6aR,6aS,6bR,8R,8aR,9R,10R,11R,12aR,14bS)-8,10,11-trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylicacid
- HY-N0569
- MADECASSIC ACID [INCI]
- BDBM50244879
- CCG-208587
- (1S,2R,4aS,6aR,6aS,6bR,8R,8aR,9R,10R,11R,12aR,14bS)-8,10,11-trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid
- MADECASSIC ACID (CONSTITUENT OF CENTELLA ASIATICA)
- NSC 88135
- 2alpha,3beta,6beta,23-Tetrahydroxyurs-12-en-28-oic Acid
- NSC-88135
- UNII-M7O1N24J82
- (1S,2R,4aS,6aS,6bR,8R,8aR,9R,10R,11R,12aR,12bR,14bS)-8,10,11-trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
- 2.ALPHA.,3.BETA.,6.BETA.,23-TETRAHYDROXY-URS-12-EN-28-OIC ACID
- SCHEMBL153239
- SR-05000002181
- AC-6055
- NS00071060
- URS-12-EN-28-OIC ACID, 2.ALPHA.,3.BETA.,6.BETA.,23-TETRAHYDROXY-
- M7O1N24J82
- CHEMBL481854
- SR-05000002181-2
- MADECASSIC ACID (CONSTITUENT OF CENTELLA ASIATICA) [DSC]
- DB14037
- URS-12-EN-28-OIC ACID, 2alpha,3beta,6beta,23-TETRAHYDROXY-
- CS-0009106
- A880771
- Madecassic-acid
- 6?-Hydroxyasiatic acid
- ConMedNP.2449
- 2,3,6,23-Tetrahydroxy-12-ursen-28-oic acid; (2α,3β,6β)-form
- Madecassic acid
- MDL： MFCD29048539
- Inchi： 1S/C30H48O6/c1-16-9-10-30(25(35)36)12-11-28(5)18(22(30)17(16)2)7-8-21-26(3)13-20(33)24(34)27(4,15-31)23(26)19(32)14-29(21,28)6/h7,16-17,19-24,31-34H,8-15H2,1-6H3,(H,35,36)/t16?,17?,19?,20?,21-,22+,23-,24?,26-,27+,28-,29-,30+/m1/s1
- InChI Key： PRAUVHZJPXOEIF-HTKBEAEASA-N
- SMILES： O([H])C1([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)O[H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])(C([H])([H])[H])[C@@]4([H])C3=C([H])C([H])([H])[C@]2([H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])(C([H])([C@@](C([H])([H])[H])(C([H])([H])O[H])[C@@]21[H])O[H])O[H]

Computed Properties

Exact Mass: 504.34500
Monoisotopic Mass: 504.34508925 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 36
Rotatable Bond Count: 2
Complexity: 963
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 13
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 118
Molecular Weight: 504.7
XLogP3: 4.4

Experimental Properties

Color/Form: Powder
Density: 1.2300
Melting Point: 270°C (dec.)
Boiling Point: 641.7°C at 760 mmHg
Flash Point: 355.9±28.0 °C
Refractive Index: 1.59
PSA: 118.22000
LogP: 4.00350

Madecassic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： 24/25
Hazardous Material Identification：
Storage Condition：2-8 ° C storage

Madecassic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N0569-5mg	Madecassic acid	18449-41-7	99.23%	5mg	￥450	2024-07-21
MedChemExpress	HY-N0569-10mg	Madecassic acid	18449-41-7	99.23%	10mg	￥710	2024-07-21
MedChemExpress	HY-N0569-20mg	Madecassic acid	18449-41-7	99.23%	20mg	￥1150	2024-07-21
S e l l e c k ZHONG GUO	S9502-10mg	Madecassic acid	18449-41-7	99.78%	10mg	¥794.62	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M110189-20mg	Madecassic acid	18449-41-7	,98%	20mg	¥407.90	2023-09-02
ChemFaces	CFN99914-20mg	Madecassic acid	18449-41-7	>=98%	20mg	$70	2021-07-22
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0195-20mg	Madecassic acid	18449-41-7	HPLC≥98%	20mg	￥430元	2023-09-15
DC Chemicals	DCQ-052-20 mg	madecassic acid	18449-41-7	>98%, Standard References Grade	20mg	$280.0	2022-02-28
ChemFaces	CFN99914-20mg	Madecassic acid	18449-41-7	>=98%	20mg	$30	2023-09-19
abcr	AB166443-10 mg	Madecassic acid, 90%; .	18449-41-7	90%	10 mg	€259.00	2023-07-20

Madecassic acid Production Method

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(CAS:18449-41-7)Madecassic acid

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Madecassic acid Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

Madecassic acid Related Literature

1. Inhibitory effects of Centella asiatica (L.) Urban on enlarged prostate through androgen receptor and PI3K/Akt signaling pathways

Young-Jin Choi,Meiqi Fan,Nishala Erandi Wedamulla,Yujiao Tang,Sung Mun Bae,Ji-Young Hwang,Eun-Kyung Kim Food Funct. 2022 13 10235
2. Multifunctional pentacyclic triterpenoids as adjuvants in cancer chemotherapy: a review

Sarika M. Kamble,Sameer N. Goyal,Chandragouda R. Patil RSC Adv. 2014 4 33370
3. Natural products of pentacyclic triterpenoids: from discovery to heterologous biosynthesis

Yanlin Li,Jing Wang,Linyong Li,Wenhui Song,Min Li,Xin Hua,Yu Wang,Jifeng Yuan,Zheyong Xue Nat. Prod. Rep. 2023 40 1303
4. Preparation of a specific monoclonal antibody to asiaticoside for the development of an enzyme-linked immunosorbent assay

Thaweesak Juengwatanatrakul,Boonchoo Sritularak,Paveena Amornnopparattanakul,Patcharin Tassanawat,Waraporn Putalun,Hiroyuki Tanaka,Satoshi Morimoto Analyst 2011 136 1013
5. Asiatic acid suppresses neuroinflammation in BV2 microglia via modulation of the Sirt1/NF-κB signaling pathway

Yisong Qian,Zhaochen Xin,Yanni Lv,Ziwei Wang,Li Zuo,Xiang Huang,Yunman Li,Hong-Bo Xin Food Funct. 2018 9 1048

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:18449-41-7)Madecassic acid

Purity:99%

Quantity:25KG,200KG,1000KG

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Amadis Chemical Company Limited

(CAS:18449-41-7)Madecassic acid

Purity:99%/99%/99%

Quantity:100mg/250mg/1g

Price ($):165.0/279.0/752.0